Cas no 490038-36-3 (4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole)

• Product name: 4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole
• CAS No: 490038-36-3
• MF: C₂₀H₂₁NO
• MW: 291.387
• CID: 2197353
• PubChem ID: 11000807

4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole
• 4-FORMYL-1-(2,3,5,6-TETRAMETHYLBENZYL)-1H-INDOLE
• DB-340275
• 490038-36-3

• Inchi： InChI=1S/C20H21NO/c1-13-10-14(2)16(4)19(15(13)3)11-21-9-8-18-17(12-22)6-5-7-20(18)21/h5-10,12H,11H2,1-4H3
• InChI Key： DYCGAGVRLAELNE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 291.162314293Da
• Monoisotopic Mass: 291.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 22Ų